molecular formula C9H9N3O6 B8751623 Methyl n-(2,4-dinitrophenyl)glycinate CAS No. 5310-51-0

Methyl n-(2,4-dinitrophenyl)glycinate

Cat. No.: B8751623
CAS No.: 5310-51-0
M. Wt: 255.18 g/mol
InChI Key: UGQLSPNTUYLLSP-UHFFFAOYSA-N
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Description

Methyl n-(2,4-dinitrophenyl)glycinate is a useful research compound. Its molecular formula is C9H9N3O6 and its molecular weight is 255.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

5310-51-0

Molecular Formula

C9H9N3O6

Molecular Weight

255.18 g/mol

IUPAC Name

methyl 2-(2,4-dinitroanilino)acetate

InChI

InChI=1S/C9H9N3O6/c1-18-9(13)5-10-7-3-2-6(11(14)15)4-8(7)12(16)17/h2-4,10H,5H2,1H3

InChI Key

UGQLSPNTUYLLSP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-fluoro-2,4-dinitrobenzene (1) (15 g, 0.81 mmol), glycine methyl ester hydrochloride (11.5 g, 0.92 mmol), K2CO3 (22.3 g, 0.162 mmol) and methanol (300 mL) was heated at 60° C. for 30 minutes. After cooling in an ice bath, the resulting yellow precipitate was collected by filtration, washed with water and methanol and dried in vacuo. Yield 10.5 g (51%).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
11.5 g
Type
reactant
Reaction Step One
Name
Quantity
22.3 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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